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CAS No.: 10061-64-0

Cat. No.: B239191

Get Quote

Executive Summary & Scientific Rationale
N-Acetylcysteine (NAC) is a well-established antioxidant and glutathione (GSH) precursor;

however, its clinical and experimental utility in neurodegenerative and systemic trauma models

is severely limited by its poor bioavailability and inability to efficiently cross the blood-brain

barrier (BBB)[1].

N-Acetylcysteinamide (NACA), also known as AD4, was engineered to overcome these

pharmacokinetic limitations. By modifying the structure with a C-α-amidation, the carboxyl

group is neutralized, drastically increasing the molecule's lipophilicity[1][2]. This structural

modification allows NACA to readily permeate cellular membranes, the BBB, and mitochondrial

membranes[2].

Once intracellular, NACA operates via a multi-tiered mechanistic axis:

Direct ROS Scavenging: It directly neutralizes reactive oxygen species (ROS)[2].

GSH Replenishment: It undergoes deamidation and deacetylation to yield cysteine, the rate-

limiting substrate for de novo GSH synthesis, restoring basal antioxidant defenses[3].
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Pathway Modulation: It actively upregulates the Nrf2-ARE (Antioxidant Response Element)

signaling pathway, driving the transcription of endogenous cytoprotective enzymes[4].

Because of its enhanced permeability, NACA achieves therapeutic efficacy at significantly lower

doses than NAC, mitigating the adverse effects typically associated with high-dose NAC

toxicity[5][6].
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Fig 1: Cellular entry and multi-target antioxidant mechanism of N-Acetylcysteinamide (NACA).
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Quantitative Dosing Summary in Rodent Models
The optimal dosing of NACA depends heavily on the chronicity of the model and the target

tissue. The table below synthesizes validated dosing regimens across various murine and rat

models.
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Disease
Model

Species Route Dose
Regimen /
Frequency

Key
Outcome

Traumatic

Brain Injury

(TBI)

Mice i.p. 100 mg/kg

Single dose 1

hour post-

injury

Improved

neurologic

status; Nrf2-

ARE

activation[4].

Organophosp

hate

Intoxication

Mice i.p. 150 mg/kg

2h and 6h

post-

exposure

Rescued

memory

deficits;

restored

GPx-1 and

Catalase[1].

Retinal

Degeneration

(Light

Toxicity)

Mice i.p. 250 mg/kg

24h before

and 24h after

exposure

Prevented

photoreceptor

cell death;

maintained

RPE

integrity[5].

Alzheimer's

Disease (Aβ-

induced)

Rats i.p. 75 mg/kg

Daily for 7

days

(Prophylactic

or

Restorative)

Reversed

cognitive

deficits;

reduced

hippocampal

oxidative

stress[6].

Contrast-

Induced

Nephropathy

Rats i.p.
50–150

mg/kg

Daily during

contrast

exposure

Attenuated

serum

creatinine/BU

N elevation;

inhibited

ASK1/p38MA

PK[7].
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Acute Graft-

vs-Host

Disease

(aGvHD)

Mice Oral 250 mg/kg

Twice daily

(bid) for 17

consecutive

days

Prolonged

survival;

reduced

clinical GvHD

scores with

no toxicity[8].

Standardized Experimental Protocols
Protocol A: Formulation and Preparation of NACA for In
Vivo Use
Expertise Insight: Thiol-containing compounds are highly susceptible to auto-oxidation in

aqueous solutions. NACA must be prepared fresh daily to ensure maximum efficacy.

Furthermore, unbuffered NACA solutions can be acidic; neutralizing the formulation is critical to

prevent peritoneal or gastric irritation[8].

Materials:

NACA (AD4) powder (Store desiccated at -20°C)

Sterile 0.9% NaCl (Saline) or Phosphate-Buffered Saline (PBS)

0.1 N NaOH solution

0.22 µm sterile syringe filter

Step-by-Step Workflow:

Weighing: Weigh the required amount of NACA powder based on the total animal cohort

weight and target dose (e.g., 100 mg/kg).

Dissolution: Dissolve the NACA powder in sterile saline to achieve the desired stock

concentration (e.g., 10 mg/mL for a 100 mg/kg dose administered at 10 mL/kg volume).

Neutralization (Critical Step): Measure the pH of the solution. Titrate dropwise with 0.1 N

NaOH until the pH reaches physiological levels (pH 7.2–7.4)[8].
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Sterilization: Pass the neutralized solution through a 0.22 µm sterile filter into a sterile, light-

protected vial[8].

Storage: Keep the formulated solution on ice and utilize it within 4 hours of preparation.

Protocol B: Acute Intraperitoneal (i.p.) Administration
(e.g., TBI Model)
Expertise Insight: Intraperitoneal injection is preferred for acute trauma models (like TBI or

intoxication) because it bypasses initial gastric emptying delays, providing rapid systemic and

CNS distribution during the critical secondary injury cascade window (1-2 hours post-injury)[1]

[4].

Induction: Induce the injury (e.g., weight-drop TBI model) under appropriate anesthesia (e.g.,

Isoflurane).

Recovery: Allow the animal to recover in a heated cage for 1 hour.

Dosing: At exactly 1 hour post-injury, restrain the mouse and expose the ventral abdomen.

Injection: Inject 100 mg/kg of the neutralized NACA solution into the lower right quadrant of

the peritoneum using a 27G needle[4]. Aspirate slightly before injection to ensure the needle

is not in the bowel or a blood vessel.

Monitoring: Monitor for signs of pain or peritonitis. Return the animal to its home cage.

Protocol C: Chronic Oral Administration (e.g., GvHD or
Neurodegeneration)
Expertise Insight: NACA exhibits a high oral bioavailability of approximately 60%[3]. For chronic

studies requiring daily dosing (e.g., 17-day GvHD models), oral gavage is preferred to prevent

cumulative injection-site trauma.

Preparation: Prepare the NACA solution at a concentration of 25 mg/mL (for a 250 mg/kg

dose at 10 mL/kg volume).

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.biorxiv.org/content/10.1101/2025.04.07.647501v1.full-text
https://www.mdpi.com/2076-3921/14/12/1463
https://www.tandfonline.com/doi/full/10.2147/DDDT.S179227
https://www.tandfonline.com/doi/full/10.2147/DDDT.S179227
https://www.mdpi.com/2076-3921/12/5/1094
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b239191?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Restraint: Secure the mouse using a scruff technique, ensuring the head and neck are

vertically aligned to create a straight path to the esophagus.

Gavage: Insert a sterile, bulb-tipped gavage needle (e.g., 20G for mice) gently over the

tongue and down the esophagus. Do not force the needle.

Administration: Administer the dose (250 mg/kg) twice daily (bid) with a 6-to-8-hour interval

between doses[8].
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Fig 2: Standardized experimental workflow for in vivo NACA evaluation.

Pharmacokinetics & Toxicity Profile
A major advantage of NACA over traditional NAC is its exceptional safety margin in vivo.

Metabolism: NACA is rapidly metabolized in vivo and eliminated, preventing long-term tissue

accumulation[8].

Toxicity: Extensive toxicological profiling in Balb/c mice demonstrated that oral administration

of NACA at 250 mg/kg twice daily for 17 consecutive days caused no significant changes in

body weight, complete blood counts, or liver transaminases (ALT/AST)[8].

Efficacy vs. Dose: In comparative models, such as contrast-induced nephropathy, NACA

administered at 50 mg/kg/day provided equivalent protective effects to NAC administered at

150 mg/kg/day, highlighting its superior potency and bioavailability[7].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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